Cas no 204974-31-2 ((2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• CAS No: 204974-31-2
• MF: C₁₅H₁₀Cl₂O₂
• MW: 293.14470243454
• MDL: MFCD01935363
• CID: 3165978
• PubChem ID: 5708900
• Update Time: 2025-06-07

(2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• AKOS024462335
• (E)-3-(3,4-dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 3-(3,4-dichlorophenyl)-1-(4-hydroxyphenyl)-, (2E)-
• 204974-31-2
• MFCD01935363
• CHEMBL7721
• SCHEMBL7308126
• SCHEMBL7304255
• JS-2979

• MDL： MFCD01935363
• Inchi： 1S/C15H10Cl2O2/c16-13-7-1-10(9-14(13)17)2-8-15(19)11-3-5-12(18)6-4-11/h1-9,18H/b8-2+
• InChI Key： DXRYJTYVYNBKKK-KRXBUXKQSA-N
• SMILES： ClC1=C(C=CC(=C1)/C=C/C(C1C=CC(=CC=1)O)=O)Cl

Computed Properties

• Exact Mass: 292.0057849g/mol
• Monoisotopic Mass: 292.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one (CAS No. 204974-31-2)

(2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one, with the CAS number 204974-31-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chalcone derivative is characterized by its unique molecular structure, featuring a dichlorophenyl group and a hydroxyphenyl moiety linked by a conjugated prop-2-en-1-one bridge. Its structural attributes make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and bioactive materials.

The compound's chemical properties and biological activities have been extensively studied, with researchers focusing on its potential as an anti-inflammatory, antioxidant, and antimicrobial agent. Recent studies highlight its ability to modulate key signaling pathways, making it a subject of interest in drug discovery and precision medicine. The growing demand for targeted therapies and personalized treatment options has further amplified the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, 204974-31-2 is synthesized through a Claisen-Schmidt condensation reaction, a well-established method for producing chalcone derivatives. The process involves the condensation of 3,4-dichlorobenzaldehyde with 4-hydroxyacetophenone, yielding the desired product with high purity. Advances in green chemistry have also led to the development of eco-friendly synthesis routes, aligning with the global push for sustainable manufacturing practices.

The compound's physicochemical properties, such as its solubility, melting point, and stability, have been meticulously documented. These parameters are critical for its formulation in pharmaceutical preparations and biomedical applications. Additionally, its spectroscopic data, including NMR and mass spectrometry profiles, provide valuable insights for quality control and structural verification.

In the context of current research trends, (2E)-3-(3,4-Dichlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one is being explored for its potential role in addressing chronic diseases such as diabetes, cancer, and neurodegenerative disorders. Its ability to interact with enzyme targets and receptor proteins positions it as a versatile scaffold for drug design. Moreover, its low toxicity profile and high bioavailability enhance its appeal as a lead compound in preclinical studies.

The compound's relevance extends beyond pharmacology into material science, where its photophysical properties are being investigated for applications in organic electronics and sensors. Researchers are particularly interested in its fluorescence and charge-transfer characteristics, which could pave the way for innovations in optoelectronic devices.

As the scientific community continues to explore the multifaceted potential of CAS No. 204974-31-2, its integration into interdisciplinary research underscores its significance. Whether in drug development, biotechnology, or advanced materials, this compound exemplifies the convergence of chemistry and biology in addressing modern challenges. Future studies are expected to uncover new dimensions of its utility, solidifying its place in the innovation landscape.